4-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide

• IUPAC Name: 4-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide
• InChI: InChI=1S/C10H13ClN2O2/c1-13(4-5-14)10(15)8-3-2-7(12)6-9(8)11/h2-3,6,14H,4-5,12H2,1H3
• InChI Key: QAVQMUAUJOVNSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1=C(C=C(C=C1)N)Cl
• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol

Description

“4-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide” is a chemical compound with the CAS Number: 1094559-63-3. It has a molecular weight of 214.65.

Physical and Chemical Properties The compound is a powder at room temperature. Its InChI Code is 1S/C9H11ClN2O2/c10-8-5-6 (11)1-2-7 (8)9 (14)12-3-4-13/h1-2,5,13H,3-4,11H2, (H,12,14). The InChI key is HDEMAFTVHUIAPM-UHFFFAOYSA-N.

Scientific Research Applications

Reductive Chemistry and Cytotoxicity

The novel bioreductive drug 5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide, sharing structural similarities with 4-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide, exhibits selective toxicity for hypoxic cells. This selectivity is attributed to the oxygen-inhibited enzymatic reduction of one of its nitro groups, demonstrating the compound's potential in targeted cancer therapy. The reduction chemistry of this compound has been explored, facilitating further investigations into the toxic products generated from this compound by hypoxic tumor cells (Palmer et al., 1995).

Molar Refraction and Polarizability

The antiemetic drug 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, similar in structure to 4-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide, was studied for its density and refractive index in aqueous solutions. This research provides insights into the drug's molecular interactions in solution, indicating its polarizability effects increase with drug concentration (Sawale et al., 2016).

Polymer Synthesis and Characterization

Novel aromatic polyimides have been synthesized using diamines, including compounds related to 4-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide, demonstrating their solubility in organic solvents and thermal stability. This research highlights the potential applications of these compounds in materials science, particularly in creating polymers with specific desirable properties (Butt et al., 2005).

Anticonvulsant Activity

The anticonvulsant effects of 4-aminobenzamides, structurally related to the compound , have been evaluated in mice against seizures. These studies indicate the therapeutic potential of these compounds in treating convulsive disorders (Clark et al., 1984).

Electropolymerization and Application as Electrochemical Transducers

Research on the electropolymerization of phenol and aniline derivatives, including 4-aminobenzamide, has been conducted to explore their application as electrochemical transducers. This demonstrates the versatility of compounds related to 4-amino-2-chloro-N-(2-hydroxyethyl)-N-methylbenzamide in developing sensors and other electronic applications (Santos et al., 2019).

Safety and Hazards

The compound has been classified under GHS07. The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.